Cas no 88574-09-8 (3-(Decanoylamino)propanoic acid)
88574-09-8 structure
Product Name:3-(Decanoylamino)propanoic acid
CAS No:88574-09-8
MF:C13H25NO3
MW:243.342504262924
CID:628207
Update Time:2023-08-03
3-(Decanoylamino)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- b-Alanine, N-(1-oxodecyl)-
- N-decanoyl-beta-alanine
- 3-(decanoylamino)propanoic acid
- 3NonCONH prop acid
- AAA4/5
- 3-(Nonylcarboxylamino)propionic acid
- STK366535
- ST50903274
- 3-(Decanoylamino)propanoic acid
-
- Inchi： 1S/C13H25NO3/c1-2-3-4-5-6-7-8-9-12(15)14-11-10-13(16)17/h2-11H2,1H3,(H,14,15)(H,16,17)
- InChI Key： UXYLDVKJEPKPBF-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCCCC)NCCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 217
- Topological Polar Surface Area: 66.4
3-(Decanoylamino)propanoic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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